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Compound of Interest

Compound Name: Vinyl carbamate

Cat. No.: B013941 Get Quote

For Research Use Only. Not for human or veterinary therapeutic use.

Introduction

Vinyl carbamate, a more potent carcinogenic metabolite of ethyl carbamate (urethane), is a

chemical agent frequently used in preclinical research to induce tumor formation in animal

models.[1][2] Its application is particularly prevalent in studies investigating the mechanisms of

carcinogenesis and in the evaluation of potential chemopreventive agents.[3] Accurate and

safe preparation of vinyl carbamate solutions is critical for obtaining reproducible experimental

results and ensuring the safety of laboratory personnel. These application notes provide a

comprehensive protocol for the preparation, handling, and administration of vinyl carbamate
solutions for animal injection.

Safety and Handling Precautions
WARNING: Vinyl carbamate is a known carcinogen and mutagen.[1][4] Extreme caution must

be exercised during handling. All procedures should be performed in a certified chemical fume

hood.

1.1 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling vinyl carbamate powder or

solutions. This includes, but is not limited to:
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Gloves: Two pairs of chemical-resistant gloves (e.g., nitrile).[5]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[6]

Lab Coat: A dedicated lab coat, preferably disposable or made of a chemical-resistant

material.[7]

Respiratory Protection: An appropriate respirator should be used when handling the powder

to avoid inhalation.[6]

Full Coverage: Ensure no skin is exposed. Disposable sleeves can be used for added

protection.[8]

1.2 Spill and Emergency Procedures

Spills: In case of a small spill, dampen the solid material with water and transfer it to a sealed

container for hazardous waste disposal.[8] Clean the contaminated area thoroughly with

soap and water.[8]

Skin Contact: Immediately flush the affected skin with copious amounts of water while

removing contaminated clothing. Wash the area with soap and water. Seek immediate

medical attention.[8][9]

Eye Contact: Flush eyes with water or a normal saline solution for at least 20-30 minutes.

Seek immediate medical attention.[10]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen and seek

medical attention.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Quantitative Data Summary
The following tables summarize key quantitative data for vinyl carbamate relevant to the

preparation of injectable solutions for animal studies.

Table 1: Physicochemical Properties of Vinyl Carbamate
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Property Value Citation

Chemical Formula C₃H₅NO₂ [9]

Molecular Weight 87.08 g/mol [10]

Appearance White crystalline solid [10]

Melting Point 54-55 °C (129-131 °F) [10]

Water Solubility Moderately soluble [8][10]

Storage Temperature Ambient temperature [10]

Table 2: Dosing Information for Carcinogenesis Studies in Mice

Mouse Strain
Total Dose
(mg/kg)

Administration
Route &
Schedule

Application /
Outcome

Citation

A/J (Female) 60

Single

Intraperitoneal

(i.p.) injection

Induction of lung

tumors (24.0 ±

1.72

tumors/mouse)

[2][3]

A/J (Female) 32

Two i.p.

injections of 16

mg/kg each

Induction of lung

tumors (43.2 ±

3.2

tumors/mouse)

[3]

F1 (Big Blue x

A/J)
15 - 75

Single i.p.

injection

Dose-dependent

increase in

mutations in lung

& small intestine

[4]

A/J, C57BL/6J,

C3HeB/FeJ
Varies

Single i.p.

injection

Induction of lung

adenomas; VC is

more potent than

EC

[1]
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Note: Dosage can be highly strain-dependent. Researchers should consult literature specific to

their chosen animal model.

Experimental Protocols
3.1 Materials and Reagents

Vinyl Carbamate (CAS 15805-73-9)

Sterile, pyrogen-free 0.9% Sodium Chloride Injection, USP (Sterile Saline)[11]

Sterile, single-use syringes (1 mL to 10 mL, as appropriate)

Sterile needles (e.g., 25-27 gauge for injection)

Sterile, 0.2 µm syringe filter

Sterile vials for solution storage

Calibrated analytical balance

Vortex mixer

3.2 Protocol 1: Preparation of Vinyl Carbamate Dosing Solution

This protocol describes the preparation of a dosing solution for a target dose of 60 mg/kg in

mice, assuming an average mouse weight of 25g and an injection volume of 0.2 mL. Adjust

calculations as necessary for your specific experimental parameters.

Calculate Required Concentration:

Dose = 60 mg/kg

Average mouse weight = 0.025 kg

Dose per mouse = 60 mg/kg * 0.025 kg = 1.5 mg

Injection volume = 0.2 mL
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Required Concentration = 1.5 mg / 0.2 mL = 7.5 mg/mL

Weighing: In a chemical fume hood, carefully weigh the required amount of vinyl carbamate
powder. For example, to prepare 10 mL of a 7.5 mg/mL solution, weigh 75 mg of vinyl
carbamate.

Dissolution:

Transfer the weighed vinyl carbamate into a sterile vial.

Add the calculated volume of sterile 0.9% saline (e.g., 10 mL).[2]

Cap the vial and vortex thoroughly until the solid is completely dissolved. Vinyl carbamate
is moderately soluble in water, so this may require several minutes of mixing.[10]

Sterilization:

Draw the prepared solution into a sterile syringe.

Attach a sterile 0.2 µm syringe filter to the syringe.

Filter the solution into a new, sterile vial. This step removes any potential microbial

contamination. Heat sterilization (autoclaving) is not recommended due to the potential for

chemical degradation.[12]

Labeling and Storage:

Clearly label the vial with the chemical name ("Vinyl Carbamate"), concentration, date of

preparation, and a "Carcinogen" warning.

Carbamate solutions can be unstable in aqueous environments, especially at neutral or

alkaline pH.[13] It is strongly recommended to prepare the solution fresh on the day of

use.

3.3 Protocol 2: Animal Administration (Intraperitoneal Injection)

Dose Calculation: Weigh each animal immediately before injection to calculate the precise

volume needed.
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Volume (mL) = (Animal Weight (kg) * Dose (mg/kg)) / Concentration (mg/mL)

Animal Restraint: Properly restrain the animal according to approved institutional animal care

and use committee (IACUC) protocols.

Injection:

Draw the calculated volume into a sterile syringe with an appropriate gauge needle (e.g.,

25-27G for mice).

Perform the intraperitoneal (i.p.) injection in the lower quadrant of the abdomen, taking

care to avoid the internal organs.

3.4 Protocol 3: Waste Disposal

All materials that have come into contact with vinyl carbamate (e.g., vials, syringes,

needles, gloves, bench paper, contaminated bedding) must be disposed of as hazardous

chemical waste.[8]

Place all sharps in a designated sharps container for hazardous waste.

Seal contaminated items in a vapor-tight plastic bag for disposal.[8]

Follow all institutional and local regulations for hazardous waste disposal.

Visualizations
4.1 Experimental Workflow

The following diagram illustrates the key steps in the preparation and administration of vinyl
carbamate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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